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Abstract

This application note details a robust and reliable gas chromatography (GC) method for the
guantitative analysis of the insect repellent IR3535® (Ethyl Butylacetylaminopropionate) in
cosmetic and pharmaceutical formulations. The described protocol utilizes a Flame lonization
Detector (FID) and an internal standard for accurate and precise quantification. This method is
suitable for quality control, formulation development, and stability testing in research, scientific,
and drug development settings.

Introduction

IR3535®, the trade name for ethyl butylacetylaminopropionate, is a widely used synthetic
insect repellent known for its favorable safety profile. Accurate quantification of IR3535® in
various topical products such as lotions, sprays, and creams is crucial to ensure product
efficacy and regulatory compliance. Gas chromatography offers a specific and sensitive
analytical approach for the determination of this active ingredient. This document provides a
comprehensive protocol for a GC-FID method, including sample preparation, instrument
parameters, and expected performance characteristics.
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Data Presentation

Quantitative data for the gas chromatography method for IR3535 quantification is summarized

in the tables below.

Table 1. Gas Chromatography (GC) - Flame lonization Detector (FID) Method Parameters

Parameter

Value

Column

Phenomenex ZB-FFAP

30 m x 0.32 mm ID, 0.5 um film thickness

Injector Temperature 220°C
Detector Temperature 260°C

Oven Temperature Program

Initial Temperature 100°C

Hold Time 1.0 minute
Ramp Rate 20°C/minute
Final Temperature 250°C

Final Hold Time 6.5 minutes
Total Run Time 15 minutes
Carrier Gas Hydrogen
Flow Rate 3.0 mL/minute (Constant Flow)
Injection Volume 1.0 uL

Split Ratio 25:1

Internal Standard

Methyl undecanoate

Table 2: Retention Times
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Compound Retention Time (minutes)
Methyl undecanoate (Internal Standard) 4.3
IR3535® 7.4

Table 3: Method Validation Parameters (lllustrative)

Parameter Result
Linearity (Concentration Range) 0.1 -2.0 mg/mL
Correlation Coefficient (r?) >0.995

Limit of Detection (LOD) 0.03 mg/mL
Limit of Quantification (LOQ) 0.1 mg/mL
Precision (%RSD) < 2%

Accuracy (% Recovery) 98 - 102%

Note: The data in Table 3 are illustrative and represent typical performance for a validated GC-
FID method. Actual results may vary and should be established during in-house method
validation.

Experimental Protocols

Reagents and Materials
o |IR3535® reference standard (=98% purity)

Methyl undecanoate (Internal Standard, =99% purity)

Ethanol (ACS grade or higher)

Volumetric flasks and pipettes

GC vials with septa
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e Analytical balance

Standard Preparation

2.1. Internal Standard (IS) Stock Solution (10 mg/mL): Accurately weigh approximately 500 mg
of methyl undecanoate into a 50 mL volumetric flask. Dissolve and dilute to volume with
ethanol.

2.2. IR3535® Stock Solution (10 mg/mL): Accurately weigh approximately 500 mg of IR3535®
reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with ethanol.

2.3. Calibration Standards: Prepare a series of calibration standards by adding appropriate
volumes of the IR3535® stock solution and a constant volume of the Internal Standard stock
solution to volumetric flasks and diluting with ethanol. A suggested calibration range is 0.1 to
2.0 mg/mL of IR3535®.

Sample Preparation

The sample preparation procedure may vary depending on the formulation matrix (e.g., lotion,
spray, cream). The following is a general procedure for a lotion or cream:

» Accurately weigh an amount of the formulation equivalent to approximately 100 mg of
IR3535® into a 50 mL volumetric flask.

e Add a precise volume of the Internal Standard stock solution (e.g., 5.0 mL of a 10 mg/mL
solution).

o Add approximately 40 mL of ethanol to the flask.

¢ Sonicate for 15-20 minutes to ensure complete extraction of IR3535®.

 Allow the solution to cool to room temperature.

« Dilute to the mark with ethanol and mix thoroughly.

« If necessary, centrifuge a portion of the solution to separate any undissolved excipients.

o Transfer an aliquot of the clear supernatant into a GC vial for analysis.
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Gas Chromatography Analysis

Set up the GC-FID system according to the parameters outlined in Table 1. Inject the prepared
standards and samples.

Data Analysis

 Integrate the peak areas for IR3535® and the internal standard (methyl undecanoate).

o Calculate the response factor (RF) for each calibration standard using the following formula:
RF = (ArealR3535 / ConcentrationIR3535) / (ArealS / ConcentrationlS)

» Plot the response factor against the concentration of IR3535® to generate a calibration
curve.

o Determine the concentration of IR3535® in the sample preparations using the calibration
curve.

Calculate the percentage of IR3535® in the original formulation.

Visualizations
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Caption: Workflow for the quantification of IR3535 by GC-FID.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1232614/docs?utm_src=pdf-body-img#application-note-quantification-of-ir3535-in-topical-formulations-by-gas-chromatography
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Core Method Analytical Principle
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Caption: Logical relationship of the GC-FID method components.

» To cite this document: BenchChem. [Application Note: Quantification of IR3535 in Topical
Formulations by Gas Chromatography]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232614/docs#application-note-quantification-of-
ir3535-in-topical-formulations-by-gas-chromatography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

